Cas no 1236861-92-9 (2-(azetidin-3-yl)-4,6-dimethylpyrimidine)

• Product Name: 2-(azetidin-3-yl)-4,6-dimethylpyrimidine
• CAS No: 1236861-92-9
• MF: C₉H₁₃N₃
• MW: 163.219621419907
• MDL: MFCD20687948
• CID: 4689903
• PubChem ID: 59418303
• Update Time: 2025-05-23

2-(azetidin-3-yl)-4,6-dimethylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(azetidin-3-yl)-4,6-dimethylpyrimidine
• 2-azetidin-3-yl-4,6-dimethylpyrimidine
• MAZAVIFVSBBCOM-UHFFFAOYSA-N

• MDL： MFCD20687948
• Inchi： 1S/C9H13N3/c1-6-3-7(2)12-9(11-6)8-4-10-5-8/h3,8,10H,4-5H2,1-2H3
• InChI Key： MAZAVIFVSBBCOM-UHFFFAOYSA-N
• SMILES： N1CC(C2N=C(C)C=C(C)N=2)C1

Computed Properties

• Exact Mass: 163.111
• Monoisotopic Mass: 163.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(azetidin-3-yl)-4,6-dimethylpyrimidine

2-(azetidin-3-yl)-4,6-dimethylpyrimidine: A Comprehensive Overview

2-(azetidin-3-yl)-4,6-dimethylpyrimidine, identified by the CAS number 1236861-92-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidines, which are heterocyclic aromatic compounds with a six-membered ring containing two nitrogen atoms. The presence of azetidine and methyl substituents introduces unique chemical properties and potential biological activities, making it a subject of extensive research.

The structure of 2-(azetidin-3-yl)-4,6-dimethylpyrimidine is characterized by a pyrimidine ring with an azetidin-3-yl group at position 2 and methyl groups at positions 4 and 6. This configuration imparts stability to the molecule due to the conjugation within the aromatic ring and the steric effects provided by the methyl groups. The azetidine moiety, a four-membered saturated ring containing one nitrogen atom, contributes to the compound's ability to form hydrogen bonds and participate in various chemical reactions.

Recent studies have highlighted the potential of 2-(azetidin-3-yl)-4,6-dimethylpyrimidine as a precursor for drug development. Its ability to act as a building block for more complex molecules has been explored in the context of antiviral and anticancer therapies. For instance, researchers have investigated its role in inhibiting key enzymes involved in viral replication and cancer cell proliferation.

In terms of synthesis, several methods have been reported for the preparation of 1236861-92-9. One common approach involves the condensation reaction between an azetidine derivative and a suitably substituted aldehyde or ketone in the presence of an amine catalyst. This method ensures high yields and good purity of the final product. Additionally, microwave-assisted synthesis has been explored to optimize reaction conditions and reduce production time.

The biological evaluation of 2-(azetidin-3-yl)-4,6-dimethylpyrimidine has revealed promising results in preclinical models. In vitro assays have demonstrated its ability to modulate cellular signaling pathways associated with inflammation and oxidative stress. Furthermore, animal studies have shown that this compound exhibits low toxicity at therapeutic doses, making it a viable candidate for further development.

The application of computational chemistry techniques has provided deeper insights into the molecular interactions of 1236861-92-9. Docking studies have identified potential binding sites on target proteins, suggesting that this compound could serve as a lead molecule for drug design. Moreover, quantum mechanical calculations have elucidated its electronic structure, which is crucial for understanding its reactivity and stability.

In conclusion, 2-(azetidin-3-yl)-4,6-dimethylpyrimidine, with its unique chemical structure and promising biological properties, represents a valuable addition to the arsenal of compounds available for drug discovery. As research continues to uncover its full potential, this compound is expected to play a significant role in advancing therapeutic interventions across various disease areas.